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An In-depth Technical Guide to the Natural Occurrence of Iron Titanium Trioxide:

Pseudobrookite

Introduction
Pseudobrookite, with the idealized chemical formula Fe₂TiO₅, is an iron titanium oxide mineral

belonging to the pseudobrookite group.[1] First described in 1878 by Koch, its name is derived

from the Greek word pseudo for "false" and "brookite" due to its misleading resemblance to the

mineral brookite.[2][3] This technical guide provides a comprehensive overview of the natural

occurrence of pseudobrookite, its crystallographic and physical properties, formation

conditions, and common associated minerals. It also details experimental protocols for its

synthesis and characterization, targeting researchers, scientists, and professionals in drug

development who may have an interest in iron-titanium oxides.

Natural Occurrence and Geological Environment
Pseudobrookite typically forms as a result of pneumatolytic processes, which involve the action

of hot gases released during the late stages of volcanic activity.[1][4] It is commonly found in

titanium-rich volcanic rocks such as andesites, rhyolites, and basalts.[2][5] The mineral can

also be associated with xenoliths, which are foreign rock fragments incorporated into volcanic

rocks.[2] Furthermore, pseudobrookite is frequently observed within lithophysae, which are

hollow, bubble-like structures in volcanic rocks.[2][5] While predominantly found in volcanic and

post-volcanic environments, it has also been reported in plutonic rocks.[4]
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Notable Localities
Pseudobrookite is a relatively rare mineral but has been identified in various locations

worldwide. The type locality for pseudobrookite is Uroi Hill (Arany Hill) in Simeria, Hunedoara

County, Romania.[1][2] Other significant occurrences include:

Europe: Mayen in the Eifel district, Germany; Mont Dore, Puy-de-Dôme, France; Vesuvius

and Etna, Italy; and Jumilla, Murcia Province, Spain.[2][3][6]

North America: Thomas Range, Juab County, Utah; Crater Lake and Lemolo Lake, Oregon;

the Black Range, Sierra County, New Mexico in the USA; and Cerro los Remedios, Durango,

Mexico.[2][6]

Africa and Atlantic Islands: Faial and São Miguel Islands, Azores; Kilimanjaro, Tanzania; and

Reunion Island.[2][6]

USA: A notable occurrence in a plutonic environment is in the Nine Mile Pluton, Marathon

County, Wisconsin.[4][7]

Associated Minerals
Pseudobrookite is frequently found in association with a variety of other minerals, which can

provide clues about its formation environment. The most common associated minerals are:

Oxides: Hematite (Fe₂O₃), Magnetite (Fe₃O₄), Bixbyite-((Mn,Fe)₂O₃), and Ilmenite (FeTiO₃).

[1][2]

Silicates: Enstatite-Ferrosilite series ((Mg,Fe)SiO₃), Tridymite (SiO₂), Quartz (SiO₂), Sanidine

(K(AlSi₃O₈)), Topaz (Al₂(SiO₄)(F,OH)₂), Spessartine (Mn₃Al₂(SiO₄)₃), Beryl (Be₃Al₂(Si₆O₁₈)),

and various micas.[1][2]

Others: Cassiterite (SnO₂) and Apatite (Ca₅(PO₄)₃(F,Cl,OH)).[2]

Crystallographic and Physical Properties
Pseudobrookite crystallizes in the orthorhombic system, belonging to the dipyramidal class

(mmm) with the space group Bbmm.[1][2] Its crystal structure consists of a three-dimensional

framework of distorted FeO₆ and TiO₆ octahedra.[8][9]
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Quantitative Data
The following tables summarize the key crystallographic and physical properties of

pseudobrookite.

Table 1: Crystallographic Data for Pseudobrookite

Property Value Reference

Crystal System Orthorhombic [1][2]

Crystal Class Dipyramidal (mmm) [2]

Space Group Bbmm [1][2]

Unit Cell Parameters
a = 9.7965(25) Å, b =

9.9805(25) Å, c = 3.7301(1) Å
[1]

a:b:c Ratio 0.982 : 1 : 0.374 [1]

Unit Cell Volume 364.71 Å³ [1]

Table 2: Physical and Optical Properties of Pseudobrookite
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Property Value Reference

Color
Brownish black, reddish brown,

or black
[1]

Luster Adamantine, Greasy, Metallic [1]

Streak Reddish brown to ocher-yellow [1]

Hardness (Mohs scale) 6 [1][3]

Density 4.33 - 4.39 g/cm³ [1]

Cleavage Distinct on {010} [1]

Fracture
Irregular/Uneven, Sub-

Conchoidal
[1]

Optical Properties Biaxial (+) [2]

Refractive Indices
nα = 2.350, nβ = 2.390, nγ =

2.420
[2]

Birefringence δ = 0.070 [2]

2V angle (measured) 50° [2]

Table 3: Chemical Composition of Pseudobrookite (Ideal)

Element Weight %

Iron (Fe) 46.62

Oxygen (O) 33.39

Titanium (Ti) 19.98

Calculated from the ideal formula Fe₂TiO₅.[1]

Experimental Protocols
The synthesis and characterization of pseudobrookite are crucial for understanding its

properties and potential applications. Various methods have been developed for its laboratory
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synthesis.

Synthesis Methods
Several techniques are employed for the synthesis of pseudobrookite (Fe₂TiO₅), including:

Solid-State Reaction: This is a common and straightforward method involving the high-

temperature reaction of precursor materials.[10][11]

Sol-Gel Method: This technique allows for the synthesis of nanoparticles at lower

temperatures and offers good control over stoichiometry and homogeneity.[12]

Hydrothermal Synthesis: This method involves crystallization from aqueous solutions at high

temperatures and pressures.[13][14]

Co-precipitation: This technique involves the simultaneous precipitation of iron and titanium

hydroxides or other precursors from a solution.[15]

Ball-milling: A mechanical method used to produce fine powders, which can be followed by

calcination.[13]

Detailed Experimental Protocol: Solid-State Reaction
This protocol describes a typical solid-state reaction for the synthesis of pseudobrookite.

Materials:

Iron(III) oxide (Fe₂O₃) powder

Titanium dioxide (TiO₂) powder (anatase or rutile)

Ethanol

High-energy ball mill

Electric chamber furnace

Procedure:
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Stoichiometric amounts of Fe₂O₃ and TiO₂ powders are weighed.

The powders are mixed and placed in a stainless steel milling container with stainless steel

balls. Ethanol is added as a milling medium.

The mixture is milled for several hours (e.g., 5 hours) using a high-energy ball mill to ensure

homogeneous mixing and reduce particle size.[11]

After milling, the resulting powder is dried to remove the ethanol.

The dried powder is then placed in an alumina crucible and sintered in an electric chamber

furnace.

The sintering is typically carried out at a temperature of 1000°C for a duration of 5 hours in

an air atmosphere.[10][11]

After sintering, the furnace is cooled down to room temperature, and the resulting

pseudobrookite powder is collected.

Characterization Techniques
The synthesized materials are characterized using various analytical techniques to confirm

their phase purity, crystal structure, morphology, and other properties.

X-ray Diffraction (XRD): Used to identify the crystalline phases present and to determine the

crystal structure and lattice parameters.[10][15]

Scanning Electron Microscopy (SEM): Provides information on the morphology, particle size,

and microstructure of the synthesized powder.[15][16]

Energy-Dispersive X-ray Spectroscopy (EDS): Often coupled with SEM, EDS is used to

determine the elemental composition of the sample.[16]

Transmission Electron Microscopy (TEM): Offers higher resolution imaging of the

nanoparticles to observe their detailed morphology and crystalline structure.[13]

Fourier-Transform Infrared Spectroscopy (FTIR): Used to identify the characteristic

vibrational modes of the Fe-O and Ti-O bonds in the pseudobrookite structure.[12]
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Vibrating Sample Magnetometer (VSM): Measures the magnetic properties of the material,

such as magnetization and coercivity.[15]

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): Used for precise

chemical analysis of the elemental composition.[15]

Visualizations
Experimental Workflow for Pseudobrookite Synthesis
and Characterization
The following diagram illustrates a typical workflow for the synthesis of pseudobrookite via the

solid-state reaction method and its subsequent characterization.

Start Materials:
Fe₂O₃ and TiO₂ powders

High-Energy Ball Milling
(with Ethanol) Drying Sintering

(e.g., 1000°C for 5h)
Pseudobrookite (Fe₂TiO₅)

Powder Characterization

XRD

SEM/EDS

TEM

VSM

Click to download full resolution via product page

Caption: Workflow for pseudobrookite synthesis and characterization.

Logical Relationship of Pseudobrookite Formation
Environment
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This diagram illustrates the key factors and geological settings that lead to the formation of

natural pseudobrookite.

Ti-Rich Magma
(Andesite, Rhyolite, Basalt)

Volcanic / Post-Volcanic
Environment

Pneumatolytic Processes
(Hot Gases) Reaction with Xenoliths Formation in Lithophysae

Pseudobrookite (Fe₂TiO₅)
Formation

Click to download full resolution via product page

Caption: Geological formation pathways of pseudobrookite.

Conclusion
Pseudobrookite, a fascinating iron titanium trioxide, provides valuable insights into the

geochemical processes occurring in high-temperature volcanic and magmatic environments. Its

distinct crystallographic and physical properties, coupled with its association with specific

mineral assemblages, make it a subject of interest for geologists and material scientists. The

ability to synthesize pseudobrookite in the laboratory through various methods further opens up

avenues for detailed investigation of its properties and potential technological applications. This

guide has summarized the key aspects of its natural occurrence and provided a foundation for

further research and exploration of this mineral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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